Cas no 850536-84-4 (ACETALDEHYDE, [4-(METHYLTHIO)PHENOXY]-)

• Product Name: ACETALDEHYDE, [4-(METHYLTHIO)PHENOXY]-
• CAS No: 850536-84-4
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 3335838
• PubChem ID: 20523514
• Update Time: 2025-04-21

ACETALDEHYDE, [4-(METHYLTHIO)PHENOXY]- Chemical and Physical Properties

Names and Identifiers

• ACETALDEHYDE, [4-(METHYLTHIO)PHENOXY]-
• 850536-84-4
• SCHEMBL11757128
• AKOS012959731
• 2-(4-(methylthio)phenoxy)acetaldehyde

• Inchi： 1S/C9H10O2S/c1-12-9-4-2-8(3-5-9)11-7-6-10/h2-6H,7H2,1H3
• InChI Key： GWLGIGBYEWWYMU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OCC=O

Computed Properties

• Exact Mass: 182.04015073Da
• Monoisotopic Mass: 182.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų